Cas no 129673-13-8 (Butanoic acid, 2-[(acetylthio)methyl]-3-methyl-)

• Product Name: Butanoic acid, 2-[(acetylthio)methyl]-3-methyl-
• CAS No: 129673-13-8
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 1224827
• Update Time: 2024-08-05

Butanoic acid, 2-[(acetylthio)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(acetylthio)methyl]-3-methyl-
• 2-[(acetylthio)methyl]-3-methylbutanoic acid

• Inchi： 1S/C8H14O3S/c1-5(2)7(8(10)11)4-12-6(3)9/h5,7H,4H2,1-3H3,(H,10,11)
• InChI Key： LWJIYXKRHLTRJO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CSC(C)=O)C(C)C

Computed Properties

• Exact Mass: 190.06642

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 298.1±23.0 °C(Predicted)
• PSA: 54.37
• pka: 4.19±0.11(Predicted)